Cas no 168619-18-9 (3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid)

• Product Name: 3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid
• CAS No: 168619-18-9
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 5998211
• PubChem ID: 18945399
• Update Time: 2025-05-22

3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-4-carboxypyrazol-1-yl)benzoic acid
• 168619-18-9
• EN300-7445037
• KMKTWIOJEHHKHX-UHFFFAOYSA-N
• SCHEMBL7826861
• 5-amino-1-(3-carboxyphenyl)-1H-pyrazole-4-carboxylic acid
• 3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid

• Inchi： 1S/C11H9N3O4/c12-9-8(11(17)18)5-13-14(9)7-3-1-2-6(4-7)10(15)16/h1-5H,12H2,(H,15,16)(H,17,18)
• InChI Key： KMKTWIOJEHHKHX-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1N)C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 247.05930578g/mol
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Additional information on 3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid

3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid (CAS No. 168619-18-9)

3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid, also known by its CAS registry number CAS No. 168619-18-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with amino and carboxylic acid functionalities, making it a versatile molecule for various applications.

The synthesis of 3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid has been extensively studied, with researchers exploring efficient methodologies to achieve high yields and purity. Recent advancements in catalytic processes and green chemistry have further enhanced the synthesis protocols, making them more environmentally friendly and scalable for industrial applications.

In terms of biological activity, this compound has shown promising results in preliminary studies. It exhibits potential as an anti-inflammatory agent due to its ability to modulate key enzymes involved in inflammatory pathways. Additionally, its role as a precursor in drug design has been highlighted in several recent publications, where it serves as a building block for more complex bioactive molecules.

The structural versatility of CAS No. 168619-18-9 allows for extensive functionalization, enabling researchers to explore its applications in diverse fields such as materials science and diagnostics. For instance, derivatives of this compound have been investigated for their potential use as fluorescent probes in bioimaging applications, leveraging their unique optical properties.

Recent studies have also focused on the pharmacokinetic profile of 3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for assessing its suitability as a drug candidate and optimizing its bioavailability.

In conclusion, CAS No. 168619-18-9, or 3-(5-Amino-4-carboxypyrazol-1-yl)benzoic acid, represents a valuable compound with multifaceted applications across various scientific disciplines. Ongoing research continues to uncover new potentials for this molecule, solidifying its position as an important entity in contemporary chemical research.